4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)butanamide

• IUPAC Name: 4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(thiophen-2-ylmethyl)butanamide
• InChI: InChI=1S/C19H18ClN3O2S/c20-15-7-5-14(6-8-15)17-9-10-19(25)23(22-17)11-1-4-18(24)21-13-16-3-2-12-26-16/h2-3,5-10,12H,1,4,11,13H2,(H,21,24)
• InChI Key: QRGOHIFNIOOIEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol

Description

4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)butanamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as CP-31398 and has been shown to have promising effects on cancer cell growth and survival. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

The chemical structure of interest shows similarities to compounds known for their reactivity and potential use in synthesizing new heterocyclic compounds with biological activities. For instance, derivatives of similar structural families have been synthesized and evaluated for their antimicrobial and antifungal properties. Compounds exhibiting such properties are often studied for their potential as new therapeutic agents, contributing to the field of medicinal chemistry and drug discovery. For example, studies have shown the synthesis of chloropyridazine derivatives with notable in-vitro antibacterial activity against Gram-positive, Gram-negative bacteria, and fungi (Kassab et al., 2002), and the synthesis of new heterocyclic compounds with expected biological activity (Sayed et al., 2003).

Synthesis of Heterocyclic Compounds

The structural scaffold of the compound is conducive to the synthesis of diverse heterocyclic compounds, essential in various fields of chemical research. Heterocyclic compounds form the backbone of many pharmaceuticals, agrochemicals, and other industrial products. For instance, the synthesis of novel heterocyclic inhibitors of matrix metalloproteinases (Schröder et al., 2001) showcases the importance of such compounds in therapeutic contexts.

Pharmaceutical Applications

The synthesis of heterocyclic compounds, which share structural similarities with the mentioned compound, has implications in the pharmaceutical industry. For example, novel series of compounds have been synthesized and evaluated for their potential as dipeptidyl peptidase IV inhibitors, showcasing the compound's relevance in the context of diabetes management (Nitta et al., 2012).

Analytical and Structural Chemistry

The compound's structure is also significant in analytical and structural chemistry. Studies involving the synthesis, crystal structure determination, and evaluation of molecular interactions provide insights into the physicochemical properties and stability of such compounds. For example, the synthesis and crystal structure of a related compound, 4-tert-Butyl-6-(4-chlorophenyl)-3,6-dihydro-2H-1,3-thiazin-2-iminium Chloride, have been reported, contributing to our understanding of molecular structures and their interactions (Xia et al., 2009).